Cas no 2002705-39-5 ((5-methylpyrazin-2-yl)methanethiol)

(5-Methylpyrazin-2-yl)methanethiol is a sulfur-containing heterocyclic compound characterized by a pyrazine core with a methyl substituent at the 5-position and a thiomethyl functional group at the 2-position. This structure imparts distinctive reactivity and potential utility in organic synthesis, particularly in the development of flavor and fragrance compounds due to its thiol functionality, which often contributes to robust, savory, or roasted aroma profiles. Its pyrazine backbone is also relevant in pharmaceutical and agrochemical applications, where such scaffolds are frequently employed. The compound’s stability and functional group compatibility make it a versatile intermediate for further derivatization or as a building block in complex molecular architectures.

(5-methylpyrazin-2-yl)methanethiol structure

2002705-39-5 structure

Product Name:(5-methylpyrazin-2-yl)methanethiol

CAS No:2002705-39-5

MF:C₆H₈N₂S

MW:140.206119537354

CID:6089275

PubChem ID:90983468

Update Time:2025-06-07

(5-methylpyrazin-2-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

- (5-methylpyrazin-2-yl)methanethiol
- EN300-1824085
- 2002705-39-5
- Inchi： 1S/C6H8N2S/c1-5-2-8-6(4-9)3-7-5/h2-3,9H,4H2,1H3
- InChI Key： HXPODPVGKYVGAG-UHFFFAOYSA-N
- SMILES： SCC1C=NC(C)=CN=1

Computed Properties

Exact Mass: 140.04081944g/mol
Monoisotopic Mass: 140.04081944g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 87.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 26.8Å²

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Enamine	EN300-1824085-0.05g	(5-methylpyrazin-2-yl)methanethiol	2002705-39-5	0.05g	$587.0	2023-09-19
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